Cas no 2567489-26-1 (rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2567489-26-1
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5986103
• PubChem ID: 150243870
• Update Time: 2025-10-11

rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid
• EN300-6748256
• 2567489-26-1

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)5-1-4(6(12)13)2-11-3-5/h4-5,11H,1-3H2,(H,12,13)/t4-,5-/m0/s1
• InChI Key： FYCAOBWFMRWJHV-WHFBIAKZSA-N
• SMILES： FC([C@@H]1CNC[C@@H](C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid

Professional Introduction to rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic Acid (CAS No. 2567489-26-1)

rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid, with the CAS number 2567489-26-1, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The presence of a trifluoromethyl group at the 5-position and a carboxylic acid functionality at the 3-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The< strong>piperidine ring is a six-membered heterocyclic amine that serves as a common structural motif in many biologically active molecules. Its flexibility and ability to adopt various conformations make it an ideal scaffold for designing compounds with specific biological targets. In particular, modifications at the 3- and 5-positions of the piperidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds. The introduction of a trifluoromethyl group at the 5-position enhances the metabolic stability and lipophilicity of the molecule, while the carboxylic acid moiety at the 3-position provides a site for further functionalization, such as esterification or amidation, to tailor its biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>piperidine derivatives in the development of drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The< strong>trifluoromethyl group is particularly noteworthy due to its ability to modulate drug-receptor interactions and improve pharmacokinetic profiles. For instance, studies have shown that trifluoromethyl-substituted compounds often exhibit increased binding affinity and prolonged half-life in vivo, which are critical factors for drug efficacy and safety.

The synthesis of< strong>rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The stereochemistry at the 3- and 5-positions must be carefully maintained to ensure the desired enantiomeric purity, which is crucial for biological activity. Modern synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted strategies, have been employed to achieve high yields and enantiomeric excess in the synthesis of this compound.

In academic research, rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid has been utilized as a key intermediate in the development of novel therapeutic agents with potential applications in treating neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. The< strong>trifluoromethyl group enhances binding affinity by increasing lipophilicity and reducing metabolic susceptibility, making these compounds more effective in vivo.

The carboxylic acid functionality at the 3-position of< strong>rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid provides a versatile handle for further chemical modifications. This allows researchers to explore various derivatization strategies, such as coupling with amines to form amides or esters with different alcohols. Such modifications can fine-tune the pharmacological properties of the compound, including its solubility, bioavailability, and target specificity.

Emerging research also suggests that< strong>piperidine derivatives, including those with a< strong>trifluoromethyl group, may have applications in combating antibiotic-resistant bacteria. The unique structural features of these compounds can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering new avenues for developing antibiotics with improved efficacy against resistant strains.

The pharmaceutical industry has recognized the potential of< strong>Rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid as a building block for innovative drug candidates. Its structural features make it suitable for targeting a wide range of therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation-related conditions. Companies specializing in drug discovery are actively exploring its utility in designing next-generation therapeutics that address unmet medical needs.

The synthetic methodologies used to produce< strong>Rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid have been optimized for scalability and cost-effectiveness. Advances in catalytic processes and green chemistry principles have enabled more sustainable production methods without compromising yield or purity. These improvements are essential for ensuring that pharmaceutical intermediates like this one can be manufactured efficiently while minimizing environmental impact.

In conclusion,< strong>Rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2567489-26-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The combination of a< strong>piperidine core, a< strong>trifluoromethyl substituent at the 5-position, and a carboxylic acid group at the 3-position provides an ideal platform for developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing complex medical challenges worldwide.